Cas no 80709-81-5 (4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 80709-81-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD11868784
• CID: 4717165
• Update Time: 2025-05-27

4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• ChemDiv3_011056
• HMS1504G12
• IDI1_028614
• 4-ethyl-2-methylfuro[3,2-b]pyrrole-5-carboxylic acid
• 4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid

• MDL： MFCD11868784
• Inchi： 1S/C10H11NO3/c1-3-11-7-4-6(2)14-9(7)5-8(11)10(12)13/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： VPPKURVZOYRWIO-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2=C1C=C(C(=O)O)N2CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles Furopyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles

Additional information on 4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid

Recent Advances in the Study of 4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS: 80709-81-5)

4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (CAS: 80709-81-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in the field.

The compound's structural framework, which includes a fused furopyrrole system, has been identified as a key scaffold for designing novel bioactive molecules. Researchers have focused on optimizing its synthesis to improve yield and purity, which are critical for further pharmacological evaluations. Recent advancements in synthetic methodologies, such as transition metal-catalyzed reactions and microwave-assisted synthesis, have significantly enhanced the efficiency of producing 4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid and its derivatives.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits promising antimicrobial and anti-inflammatory properties. For instance, in vitro assays have shown inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Additionally, its anti-inflammatory potential has been evaluated using models of acute inflammation, where it has shown significant reduction in pro-inflammatory cytokine levels. These findings suggest that the compound could serve as a lead structure for developing new antimicrobial and anti-inflammatory agents.

Further investigations into the mechanism of action have revealed that 4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid may interact with specific cellular targets, such as enzymes involved in bacterial cell wall synthesis or inflammatory signaling pathways. Molecular docking studies have provided preliminary insights into these interactions, highlighting the compound's potential to bind with high affinity to key protein targets. However, more detailed mechanistic studies are needed to fully elucidate its mode of action and optimize its therapeutic potential.

Despite these promising findings, challenges remain in the development of 4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and preclinical evaluations. Recent efforts have focused on derivatizing the core structure to enhance its pharmacokinetic properties while retaining its biological activity. These modifications include the introduction of solubilizing groups and the exploration of prodrug strategies to improve oral bioavailability.

In conclusion, 4-Ethyl-2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents with antimicrobial and anti-inflammatory properties. Recent advances in its synthesis and biological evaluation have laid a solid foundation for future research. However, further studies are required to overcome existing challenges and fully realize its therapeutic potential. This brief highlights the current state of research and underscores the importance of continued exploration in this area.